Cas no 873994-34-4 (Methyl 2,6-dibromobenzoate)

• Product Name: Methyl 2,6-dibromobenzoate
• CAS No: 873994-34-4
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• MDL: MFCD00234397
• CID: 1006676
• PubChem ID: 817273
• Update Time: 2025-04-20

Methyl 2,6-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dibromobenzoate
• 873994-34-4
• XBRJXFYZADAIRU-UHFFFAOYSA-N
• FT-0714984
• MFCD00234397
• AC-907/25004764
• CS-0193113
• methyl2,6-dibromobenzoate
• SCHEMBL851838
• EN300-198211
• N11752
• DTXSID60355780
• 2,6-Dibromobenzoic acid methyl ester
• DB-370718

• MDL： MFCD00234397
• Inchi： 1S/C8H6Br2O2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： XBRJXFYZADAIRU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(=O)OC)Br

Computed Properties

• Exact Mass: 293.87141g/mol
• Monoisotopic Mass: 291.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 287.7°C at 760 mmHg
• Flash Point: 127.8°C
• Refractive Index: 1.583

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters